Solubility of 2-(2-(Piperidin-1-yl)ethoxy)ethanol in organic solvents
Solubility of 2-(2-(Piperidin-1-yl)ethoxy)ethanol in organic solvents
Executive Summary
This technical guide provides a comprehensive analysis of 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS: 3603-43-8), a critical tertiary amine intermediate used in pharmaceutical synthesis and advanced solvent engineering. Characterized by its amphiphilic structure—comprising a lipophilic piperidine ring and a hydrophilic glycol ether tail—this molecule presents a unique solubility profile essential for process chemists optimizing reaction yields or developing biphasic CO₂ capture systems.
Key Takeaway: The molecule’s solubility is governed by a delicate balance between the hydrogen-bonding capacity of the hydroxyl/ether groups and the hydrophobic bulk of the piperidine ring. Understanding this balance is prerequisite for its use as a linker in antitussive drugs (e.g., Pipazetate) and as a regenerable solvent in green chemistry applications.
Physicochemical Characterization
Before analyzing solubility, we must establish the molecular baseline. The presence of the tertiary nitrogen introduces basicity, while the ethoxyethanol chain provides significant polar surface area.
Table 1: Physicochemical Profile of 2-(2-(Piperidin-1-yl)ethoxy)ethanol
| Property | Value / Characteristic | Relevance to Solubility |
| CAS Number | 3603-43-8 | Unique Identifier |
| Molecular Formula | C₉H₁₉NO₂ | MW: 173.25 g/mol |
| Structure | N-substituted Piperidine | Amphiphilic nature (Head: Polar, Tail: Non-polar ring) |
| pKa (Predicted) | ~9.8 (Piperidine N) | High solubility in acidic aqueous media (protonation) |
| LogP (Predicted) | ~0.48 - 0.8 | Moderate lipophilicity; suggests miscibility in both water and organics |
| H-Bond Donors | 1 (Hydroxyl -OH) | Critical for solubility in protic solvents (Alcohols) |
| H-Bond Acceptors | 3 (N, Ether O, Alcohol O) | Facilitates solubility in water and polar aprotic solvents |
Solubility Landscape: A Predictive Matrix
As a Senior Scientist, I advise against relying solely on "like dissolves like." Instead, we apply Hansen Solubility Parameters (HSP) logic. This molecule acts as a "surfactant-like" solvent, bridging gaps between disparate phases.
Polar Protic Solvents (High Solubility)
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Solvents: Water, Methanol, Ethanol, Isopropanol.
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Mechanism: The terminal hydroxyl group (-OH) and the ether oxygen act as strong hydrogen bond acceptors/donors. The tertiary amine nitrogen accepts hydrogen bonds from water/alcohols.
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Observation: Expect complete miscibility or very high solubility (>50 g/100g ).
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Application Note: In aqueous solutions, the basic nitrogen will raise pH. Solubility increases significantly as pH drops below pKa (~9.8) due to protonation (
).
Polar Aprotic Solvents (High Solubility)
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Solvents: DMSO, DMF, Acetonitrile, Acetone.
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Mechanism: Dipole-dipole interactions dominate. The polar ether linkage aligns well with the high dielectric constants of these solvents.
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Observation: Soluble. These are excellent media for nucleophilic substitution reactions involving this molecule, as they solvate the cation but leave the nucleophilic nitrogen relatively free (if unprotonated).
Non-Polar / Chlorinated Solvents (Moderate to High)
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Solvents: Chloroform, Dichloromethane (DCM), Toluene.
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Mechanism: The lipophilic piperidine ring drives solubility here via Van der Waals (dispersion) forces. Chloroform is particularly effective due to its ability to donate a weak hydrogen bond to the amine nitrogen.
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Observation: Highly soluble in chlorinated solvents (often used for extraction from water). Moderate solubility in Toluene; likely low solubility in straight-chain aliphatics (Hexane/Heptane) at room temperature, potentially forming a biphasic system (critical for purification protocols).
Experimental Protocol: Dynamic Solubility Determination
To validate the solubility profile for regulatory or process control (CMC), use the Laser Monitoring Observation Technique . This method is superior to gravimetric analysis for viscous amino-ethers as it eliminates filtration errors.
Protocol Validity: Self-validating via Tyndall effect detection (laser scatter).
Workflow Diagram (DOT)
Figure 1: Laser Monitoring Solubility Determination Workflow. This dynamic method ensures precise saturation point detection without sampling errors.
Step-by-Step Methodology:
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Preparation: Place a precise mass (
) of 2-(2-(Piperidin-1-yl)ethoxy)ethanol and solvent ( ) in a jacketed glass vessel. -
Setup: Direct a He-Ne laser beam through the solution to a light intensity meter.
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Process: Maintain agitation. If the solution is turbid (undissolved solute), slowly increase temperature (0.1 K/min).
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Detection: Monitor laser transmittance. The "clear point" (solubility temperature) is defined when transmittance maximizes and stabilizes (disappearance of scattering particles).
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Calculation: Convert mass ratio to mole fraction solubility (
).
Applications in Drug Development & Green Chemistry
Pharmaceutical Intermediate (Linker Chemistry)
This molecule is a vital building block for ether-linked pharmaceuticals.
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Case Study (Pipazetate): It serves as the side chain precursor. The hydroxyl group is typically activated (e.g., via tosylation or chlorination using thionyl chloride) to couple with a pharmacophore core (e.g., azaphenothiazine).
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Process Insight: When using it as a reactant, use Toluene or DCM as the solvent. The high solubility ensures homogeneous kinetics, while the basic nitrogen scavenges acidic byproducts (like HCl), potentially eliminating the need for an external base.
CO₂ Capture (Sterically Hindered Amine)
In "Green Chemistry" applications, this molecule acts as a Tertiary Amine Absorbent .
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Mechanism: Unlike primary amines (MEA) which form stable carbamates (high energy to regenerate), this tertiary amine cannot form a direct carbamate. Instead, it catalyzes the hydration of CO₂ to form bicarbonate.
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Benefit: Lower heat of regeneration.[1]
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Solubility Role: Its amphiphilic nature allows for "Phase-Change" solvents—where the CO₂-rich phase separates from the lean phase, reducing the volume sent to the stripper.
CO₂ Capture Mechanism Diagram (DOT)
Figure 2: Mechanism of CO₂ capture using tertiary amines. The inability to form stable carbamates (due to lack of N-H bond) makes this molecule energy-efficient for solvent regeneration.
References
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National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 76958, 2-(2-(Piperidin-1-yl)ethoxy)ethanol. Retrieved from [Link]
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Zhang, J., et al. (2012). Efficient non-aqueous solvent formed by 2-piperidineethanol and ethylene glycol for CO2 absorption. Chemical Communications. (Contextual reference for piperidine-alcohol solvents). Retrieved from [Link]
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LookChem. Synthesis and Application of Pipazetate Intermediates. Retrieved from [Link]
